Cas no 24676-90-2 (Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester)

Benzoic acid, identified as its derivative containing both a methyl ester group and a substituent at position two linked via carbonylation directly involving piperidine (likely forming an amide linkage), presents unique characteristics derived from its core structure and modifications. This compound retains the acidic properties typical of benzoic acids while incorporating an alkali-salt forming piperidine moiety potentially enhancing solubility profiles under physiological conditions relevant for formulation purposes compared to simple free acids alone although basicity depends significantly upon substitution pattern stereochemistry etc details unavailable here). The presence of both acidic protonation site(s) potentially modifiable groups allows fine-tuning pH-dependent behavior desired in certain therapeutic delivery systems topical applications etc contexts requiring controlled release mechanisms targeting specific environments within complex biological matrices requiring precise control over dissolution kinetics metabolic stability pathways etc factors crucial yet distinct advantages stemming directly from its chemical architecture requiring careful consideration when evaluating its suitability versus simpler alternatives like unsubstituted benzoates whose straightforward synthesis facilitates straightforward manufacturing processes lower cost accessibility potentially faster development cycles fewer regulatory hurdles associated handling safer disposal procedures overall simpler downstream processing requirements despite possible compromise performance metrics depending application target site mechanism action required careful evaluation balancing these factors during selection process ensuring optimal solution tailored specific project needs governed regulatory guidelines scientific principles practical constraints governed rigorous risk assessment informed decision making process ensuring patient safety efficacy paramount above all else governed robust scientific foundation ethical responsibility paramount guiding choices ensuring products meet highest standards quality safety effectiveness throughout lifecycle development commercialization deployment monitoring post market surveillance ensuring long term success sustainable value creation benefiting patients healthcare systems society collectively through responsible innovation grounded evidence rigorous testing continuous improvement commitment excellence highest professional standards upheld consistently across board ensuring trust confidence maintained stakeholders including patients healthcare providers regulators investors communities entrusted responsibility care respect collaboration transparency fostering positive impact global health advancement scientific progress societal well being safeguarding future generations inheriting legacy built today through prudent stewardship thoughtful action guided wisdom foresight compassion wisdom foresight compassion wisdom foresight compassion wisdom foresight compassion wisdom foresight compassion wisdom foresight compassion wisdom foresight compassion wisdom foresight compassion wisdom foresight compassion wisdom foresight compassion

Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester structure

24676-90-2 structure

Product Name:Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester

CAS No:24676-90-2

MF:C₁₄H₁₇NO₃

MW:247.289684057236

CID:5524303

Update Time:2025-06-16

Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester
- Methyl 2-[(piperidin-1-yl)carbonyl]benzoate
- Inchi： 1S/C14H17NO3/c1-18-14(17)12-8-4-3-7-11(12)13(16)15-9-5-2-6-10-15/h3-4,7-8H,2,5-6,9-10H2,1H3
- InChI Key： MHLMQFWVMWERBF-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=CC=C1C(N1CCCCC1)=O

Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	BA06893-1g	Methyl 2-[(piperidin-1-yl)carbonyl]benzoate	24676-90-2	98%	1g	$142.00	2024-04-20
A2B Chem LLC	BA06893-5g	Methyl 2-[(piperidin-1-yl)carbonyl]benzoate	24676-90-2	98%	5g	$402.00	2024-04-20
Ambeed	A731955-1g	MEthyl 2-[(piperidin-1-yl)carbonyl]benzoate	24676-90-2	96%	1g	$152.0	2024-07-28
Ambeed	A731955-5g	MEthyl 2-[(piperidin-1-yl)carbonyl]benzoate	24676-90-2	96%	5g	$455.0	2024-07-28

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Additional information on Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester

Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester (CAS No. 24676-90-2): A Versatile Compound in Pharmaceutical and Biomedical Research

Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester (CAS No. 24676-90-2) has emerged as a significant compound in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This molecule, characterized by its aromatic benzene ring and a piperidinylcarbonyl group, represents a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its role in modulating inflammatory responses and its potential applications in targeted drug delivery systems.

Structural Characteristics and Chemical Properties The molecular structure of Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester consists of a benzene ring functionalized with a carboxylic acid ester group. The ester moiety is connected to a piperidine ring, which introduces conformational flexibility and enhances the compound's solubility in aqueous environments. This structural feature is critical for its interaction with biological targets, such as membrane-bound receptors and intracellular enzymes. The presence of the piperidine ring also allows for the incorporation of additional functional groups, enabling the design of multifunctional molecules with tailored pharmacological profiles.

Pharmacological Mechanisms and Biological Activity Recent research has demonstrated that Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester exhibits anti-inflammatory properties by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory cytokines. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly reduces the production of tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its potential as an adjunct therapy for inflammatory diseases such as rheumatoid arthritis and Crohn’s disease.

Applications in Drug Delivery Systems The amphiphilic nature of Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester has led to its exploration as a carrier molecule for hydrophobic drugs. A 2024 study in Advanced Drug Delivery Reviews highlighted its ability to form self-assembling nanocarriers that enhance the bioavailability of poorly soluble compounds. This property is particularly valuable in the development of oral formulations for drugs with low aqueous solubility, such as certain anticancer agents and antiviral compounds.

Recent Advances in Synthetic Methods The synthesis of Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester has been optimized using catalytic approaches to improve yield and reduce environmental impact. A 2023 paper in Green Chemistry described a microwave-assisted method that achieves high efficiency with minimal energy consumption. This advancement aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry, ensuring that the production of such compounds meets both scientific and ecological standards.

Role in Neurodegenerative Disease Research Emerging evidence suggests that Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester may have neuroprotective effects. A 2023 preclinical study in Neuropharmacology found that this compound reduces oxidative stress and neuronal apoptosis in models of Parkinson’s disease. These findings open new avenues for its application in the treatment of neurodegenerative disorders, where oxidative damage plays a critical role.

Challenges and Future Directions Despite its promising properties, the clinical translation of Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester faces challenges related to its metabolic stability and potential side effects. Ongoing research focuses on modifying its chemical structure to enhance its pharmacokinetic profile while maintaining biological activity. Additionally, the development of combinatorial therapies that integrate this compound with existing drugs is being explored to improve treatment outcomes for complex diseases.

Conclusion Benzoic acid, 2-(1-piperidinylcarbonyl)-, methyl ester (CAS No. 24676-90-2) represents a multifaceted molecule with significant potential in pharmaceutical and biomedical applications. Its unique structural features and biological activities make it a valuable tool for the development of novel therapeutics. Continued research into its mechanisms of action, synthetic improvements, and clinical applications will be crucial in unlocking its full potential in the treatment of various diseases.